Cas no 1501718-00-8 (3,4-Dimethyl-5-nitrobenzyl chloride)

• Product Name: 3,4-Dimethyl-5-nitrobenzyl chloride
• CAS No: 1501718-00-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5006476
• Update Time: 2025-06-11

3,4-Dimethyl-5-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-nitrobenzyl chloride

• Inchi： 1S/C9H10ClNO2/c1-6-3-8(5-10)4-9(7(6)2)11(12)13/h3-4H,5H2,1-2H3
• InChI Key： RCXSEWWBBTVZSX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 3,4-Dimethyl-5-nitrobenzyl chloride

Professional Introduction to 3,4-Dimethyl-5-nitrobenzyl Chloride (CAS No. 1501718-00-8)

3,4-Dimethyl-5-nitrobenzyl chloride is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1501718-00-8, is a derivative of nitrobenzene and features a unique structural configuration that makes it valuable for various synthetic applications. The presence of both methyl groups at the 3 and 4 positions, combined with a nitro group at the 5 position, contributes to its distinct chemical properties and reactivity, which are highly relevant in modern medicinal chemistry.

The utility of 3,4-Dimethyl-5-nitrobenzyl chloride stems from its ability to serve as an intermediate in the synthesis of more complex molecules. In particular, its reactive chloro substituent allows for further functionalization through nucleophilic substitution reactions, making it a versatile building block for constructing pharmacophores. These pharmacophores are essential in drug design, where specific molecular arrangements are critical for achieving desired biological activities.

Recent advancements in the pharmaceutical industry have highlighted the importance of nitroaromatic compounds in the development of novel therapeutic agents. The nitro group in 3,4-Dimethyl-5-nitrobenzyl chloride can be reduced to an amine, which is a common strategy in drug modification to enhance solubility and bioavailability. This transformation is particularly relevant in the design of small-molecule drugs that target neurological and cardiovascular diseases, where precise control over molecular structure is paramount.

Moreover, the structural features of 3,4-Dimethyl-5-nitrobenzyl chloride make it a candidate for further derivatization into more complex heterocyclic compounds. Heterocycles are widely recognized for their role in medicinal chemistry due to their prevalence in bioactive natural products and synthetic drugs. The incorporation of this compound into heterocyclic frameworks can lead to novel scaffolds with enhanced binding affinity and selectivity for biological targets.

In academic research, 3,4-Dimethyl-5-nitrobenzyl chloride has been explored as a precursor in the synthesis of bioactive molecules with potential antimicrobial and anti-inflammatory properties. The nitro group’s ability to engage in redox chemistry provides a strategic handle for modulating biological responses. For instance, studies have demonstrated its utility in generating reactive intermediates that can selectively interact with specific enzymatic targets, thereby modulating inflammatory pathways.

The synthesis of 3,4-Dimethyl-5-nitrobenzyl chloride typically involves multi-step organic transformations that highlight its synthetic versatility. While detailed synthetic protocols are beyond the scope of this introduction, key steps often include nitration of methyl-substituted benzene derivatives followed by chlorination. These processes underscore the compound’s role as a key intermediate in advanced organic synthesis.

The growing interest in green chemistry has also influenced the approach to synthesizing compounds like 3,4-Dimethyl-5-nitrobenzyl chloride. Researchers are increasingly focusing on optimizing reaction conditions to minimize waste and energy consumption while maintaining high yields. This aligns with broader efforts in pharmaceutical manufacturing to adopt sustainable practices that reduce environmental impact.

The potential applications of 3,4-Dimethyl-5-nitrobenzyl chloride extend beyond academic research into industrial settings. Pharmaceutical companies are exploring its use in library synthesis programs aimed at discovering new drug candidates. The compound’s structural flexibility allows for rapid diversification of molecular structures, enabling high-throughput screening efforts that accelerate drug discovery processes.

In conclusion, 3,4-Dimethyl-5-nitrobenzyl chloride, with its CAS number CAS No. 1501718-00-8, represents a significant asset in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with potential therapeutic applications. As research continues to evolve, the role of such specialized compounds will undoubtedly expand, contributing to advancements in drug development and molecular medicine.